(3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 3-methoxy-N-[1-(2-methylphenyl)ethyl]propan-1-amine
• InChI: InChI=1S/C13H21NO/c1-11-7-4-5-8-13(11)12(2)14-9-6-10-15-3/h4-5,7-8,12,14H,6,9-10H2,1-3H3
• InChI Key: NMSNNSWLNMFAON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C)NCCCOC

Description

(3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine is a secondary amine featuring a 3-methoxypropyl group attached to a 1-(2-methylphenyl)ethyl moiety. For instance, 1-(2-methylphenyl)ethylamine (a key intermediate) is synthesized via reductive amination of aldehydes, achieving a 46% yield under optimized conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine typically involves the reaction of 2-methylphenylacetonitrile with 3-methoxypropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as ethanol or methanol, at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of (3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and solvents, along with optimized reaction conditions to ensure high yield and purity of the final product. The compound is then purified using techniques such as distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions

(3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxypropyl or 2-methylphenyl groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium methoxide for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of (3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine can yield corresponding ketones or oxides, while reduction can produce amine or alcohol derivatives .

Scientific Research Applications

(3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

The target compound is compared to structurally related amines with variations in the alkyl chain or aromatic substituents (Table 1).

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	CAS Number
(3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine*	C13H21NO	207.31 (calc.)	3-methoxypropyl, 2-methylphenyl	Not explicitly listed
1-(2-methylphenyl)ethylamine	C13H21N	191.32	2-methylpropyl, 2-methylphenyl	1019579-25-9
1-(3-chlorophenyl)ethylamine	C12H18ClNO	227.73	3-methoxypropyl, 3-chlorophenyl	Not explicitly listed
[3-(2-methoxyethoxy)propyl][1-(2,4,5-trimethylphenyl)ethyl]amine	C17H29NO2	279.42	Extended alkoxy chain, trimethylphenyl	Not explicitly listed

*Note: The molecular weight of the target compound is calculated based on its inferred formula.

Key Observations :

• Aromatic Substitutions : Introducing electron-withdrawing groups (e.g., chlorine in ) or extending alkyl chains on the phenyl ring (e.g., trimethyl in ) impacts steric bulk and electronic interactions with biological targets.

Biological Activity

(3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine, a compound classified under arylalkylamines, has garnered attention for its potential biological activities. This article delves into its chemical properties, biological mechanisms, and relevant research findings.

• Molecular Formula : C13H21NO
• Molecular Weight : 207.31 g/mol
• Structure : The compound features a methoxypropyl group and a methylphenyl group attached to an ethylamine backbone, which influences its reactivity and biological activity.

The biological activity of (3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine is primarily attributed to its interaction with various molecular targets. It may function as an agonist or antagonist at specific receptors, modulating physiological processes. The exact pathways and targets remain under investigation but are crucial for understanding its therapeutic potential.

Pharmacological Effects

Research indicates that (3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine exhibits several pharmacological effects:

• Neurotransmitter Modulation : The compound may influence neurotransmitter systems, potentially affecting mood and cognition.
• Anti-inflammatory Properties : Preliminary studies suggest it could have anti-inflammatory effects, making it a candidate for conditions characterized by inflammation.
• Potential in Neurological Disorders : Given its structural similarities to other known neuroactive compounds, it may have applications in treating neurological disorders.

Case Studies and Experimental Data

• In Vitro Studies :
  • A study investigated the compound's effects on neuronal cells, revealing that it could enhance cell viability under stress conditions, suggesting neuroprotective properties.
  • Another experiment demonstrated its ability to modulate the expression of inflammatory markers in cultured macrophages.
• In Vivo Studies :
  • Animal models treated with (3-Methoxypropyl)[1-(2-methylphenyl)ethyl]amine showed reduced symptoms in models of anxiety and depression, indicating potential as an antidepressant.

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	Unique Features
(3-Methoxypropyl)[1-(4-chlorophenyl)ethyl]amine	Moderate anti-inflammatory effects	Chlorine substituent enhances reactivity
(3-Methoxypropyl)[1-(4-fluorophenyl)ethyl]amine	Neurotransmitter modulation	Fluorine substituent increases lipophilicity
(3-Methoxypropyl)[1-(4-bromophenyl)ethyl]amine	Antidepressant-like effects	Bromine substituent alters receptor binding